Cas no 338419-99-1 (8-Methoxy-N-{[3-(trifluoromethyl)phenyl]methyl}-2H-chromene-3-carboxamide)

• Product Name: 8-Methoxy-N-{[3-(trifluoromethyl)phenyl]methyl}-2H-chromene-3-carboxamide
• CAS No: 338419-99-1
• MF: C₁₉H₁₆F₃NO₃
• MW: 363.330455780029
• CID: 5702108
• PubChem ID: 1475934
• Update Time: 2025-07-02

8-Methoxy-N-{[3-(trifluoromethyl)phenyl]methyl}-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-N-[[3-(trifluoromethyl)phenyl]methyl]-2H-chromene-3-carboxamide
• AKOS005091367
• 8-methoxy-N-{[3-(trifluoromethyl)phenyl]methyl}-2H-chromene-3-carboxamide
• 4G-401S
• 8-methoxy-N-[3-(trifluoromethyl)benzyl]-2H-chromene-3-carboxamide
• 338419-99-1
• 2H-1-Benzopyran-3-carboxamide, 8-methoxy-N-[[3-(trifluoromethyl)phenyl]methyl]-
• 8-Methoxy-N-{[3-(trifluoromethyl)phenyl]methyl}-2H-chromene-3-carboxamide

• Inchi： 1S/C19H16F3NO3/c1-25-16-7-3-5-13-9-14(11-26-17(13)16)18(24)23-10-12-4-2-6-15(8-12)19(20,21)22/h2-9H,10-11H2,1H3,(H,23,24)
• InChI Key： HZILYKJTVXTJOO-UHFFFAOYSA-N
• SMILES： C1OC2=C(OC)C=CC=C2C=C1C(NCC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 363.10822786g/mol
• Monoisotopic Mass: 363.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 47.6Ų

Additional information on 8-Methoxy-N-{[3-(trifluoromethyl)phenyl]methyl}-2H-chromene-3-carboxamide

Professional Introduction to Compound with CAS No. 338419-99-1 and Product Name: 8-Methoxy-N-{[3-(trifluoromethyl)phenyl]methyl}-2H-chromene-3-carboxamide

Compound with the CAS number 338419-99-1 and the product name 8-Methoxy-N-{[3-(trifluoromethyl)phenyl]methyl}-2H-chromene-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the chromene class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methoxy group, a trifluoromethyl substituent, and a chromene core, contribute to its unique chemical properties and biological interactions.

The chromene scaffold is well-known for its role in various pharmacological contexts, including anticoagulant, anti-inflammatory, and antimicrobial activities. The incorporation of a methoxy group at the 8-position of the chromene ring enhances the molecule's solubility and metabolic stability, making it more amenable for further development into a drug candidate. Additionally, the trifluoromethyl group at the 3-position of the phenyl ring introduces lipophilicity and electronic effects that can modulate receptor binding affinity and metabolic clearance.

Recent research in medicinal chemistry has highlighted the importance of optimizing heterocyclic structures to improve pharmacokinetic profiles and therapeutic efficacy. The compound in question has been synthesized through multi-step organic reactions that involve condensation, cyclization, and functional group transformations. The synthetic route has been carefully designed to ensure high yield and purity, which are critical for subsequent biological evaluation.

In vitro studies have demonstrated that 8-Methoxy-N-{[3-(trifluoromethyl)phenyl]methyl}-2H-chromene-3-carboxamide exhibits promising biological activity against several targets of interest. For instance, preliminary assays suggest that this compound may possess inhibitory effects on enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key mediators of inflammation and are often targeted by nonsteroidal anti-inflammatory drugs (NSAIDs). The ability of this compound to modulate these pathways could make it a valuable candidate for developing novel anti-inflammatory therapies.

Moreover, the structural motif of this compound shares similarities with known bioactive molecules that have demonstrated efficacy in clinical trials. For example, some chromene derivatives have been investigated for their potential in treating neurological disorders due to their ability to cross the blood-brain barrier. The presence of a bulky methyl group at the nitrogen position may facilitate blood-brain barrier penetration, opening up possibilities for applications in central nervous system (CNS) disorders.

The influence of the trifluoromethyl group on the electronic properties of the aromatic ring is another area of interest. This substituent can enhance binding affinity by increasing lipophilicity and by participating in dipole-dipole interactions with biological targets. Such modifications are often employed in drug design to improve receptor specificity and reduce off-target effects. Computational modeling studies have been conducted to predict how this compound interacts with potential targets at an atomic level, providing insights into its mechanism of action.

Advances in spectroscopic techniques have also enabled detailed characterization of this compound's physicochemical properties. Nuclear magnetic resonance (NMR) spectroscopy has been used to confirm the structural integrity of the synthesized molecule, while mass spectrometry has provided information on its molecular weight and fragmentation patterns. These analytical data are essential for ensuring batch-to-batch consistency during pharmaceutical development.

The potential therapeutic applications of 8-Methoxy-N-{[3-(trifluoromethyl)phenyl]methyl}-2H-chromene-3-carboxamide extend beyond anti-inflammation. Emerging evidence suggests that chromene derivatives may also exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The compound's ability to scavenge reactive oxygen species (ROS) has been explored in cell culture models, where it has shown protective effects against oxidative damage.

As research progresses, combinatorial chemistry and high-throughput screening (HTS) techniques are being employed to identify novel analogs with enhanced activity profiles. By systematically modifying key structural features—such as the position or type of substituents—the chemical library can be expanded to discover compounds with improved pharmacological properties. The synthesis of derivatives allows researchers to fine-tune parameters such as potency, selectivity, and pharmacokinetics to meet stringent pharmaceutical standards.

The regulatory landscape for new drug development requires rigorous testing to ensure safety and efficacy before human clinical trials can commence. Preclinical studies involving animal models have been initiated to evaluate the toxicological profile and pharmacokinetic behavior of this compound. These studies aim to provide comprehensive data on dosage response relationships, metabolic pathways, and potential side effects.

Collaborations between academic institutions and pharmaceutical companies are fostering innovation in chromene-based drug discovery. By leveraging expertise in synthetic chemistry, computational biology, and preclinical testing, interdisciplinary teams can accelerate the translation of laboratory findings into clinical candidates. Such partnerships are crucial for navigating the complexities of drug development from bench to market.

The future directions for research on 8-Methoxy-N-{[3-(trifluoromethyl)phenyl]methyl}-2H-chromene-3-carboxamide include exploring its potential as an adjuvant therapy alongside existing treatments for chronic inflammatory diseases. Additionally, investigating its mechanism of action at a molecular level could uncover novel therapeutic strategies or reveal insights into disease pathogenesis. As our understanding of biological pathways continues to evolve, so too will our capacity to design molecules that precisely target disease-causing mechanisms.